Cas no 2228621-74-5 (tert-butyl N-2-methyl-4-(3-oxobutyl)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-4-(3-oxobutyl)phenylcarbamate
• CAS No: 2228621-74-5
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6589024
• PubChem ID: 165972500
• Update Time: 2025-06-15

tert-butyl N-2-methyl-4-(3-oxobutyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methyl-4-(3-oxobutyl)phenylcarbamate
• 2228621-74-5
• EN300-1884795
• tert-butyl N-[2-methyl-4-(3-oxobutyl)phenyl]carbamate

• Inchi： 1S/C16H23NO3/c1-11-10-13(7-6-12(2)18)8-9-14(11)17-15(19)20-16(3,4)5/h8-10H,6-7H2,1-5H3,(H,17,19)
• InChI Key： OBTDTXCPRLYQDW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)CCC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-methyl-4-(3-oxobutyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-methyl-4-(3-oxobutyl)phenylcarbamate (CAS No. 2228621-74-5)

The compound tert-butyl N-2-methyl-4-(3-oxobutyl)phenylcarbamate (CAS No. 2228621-74-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl group and a 3-oxobutyl side chain, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development, particularly in the design of kinase inhibitors and other bioactive agents.

One of the key reasons for the growing interest in tert-butyl N-2-methyl-4-(3-oxobutyl)phenylcarbamate is its role in modern medicinal chemistry. The compound's carbamate functionality provides stability and versatility, making it a preferred choice for constructing pharmacophores. Recent studies have highlighted its utility in the development of targeted therapies, aligning with the current trend toward personalized medicine. This aligns with the frequent searches for "carbamate derivatives in drug discovery" and "kinase inhibitor intermediates" in scientific databases.

From a synthetic chemistry perspective, the tert-butyl group in tert-butyl N-2-methyl-4-(3-oxobutyl)phenylcarbamate offers steric protection, which is crucial for controlling reaction pathways. This feature is particularly relevant in the context of green chemistry, where minimizing side reactions and improving yield are top priorities. Searches for "steric protection in organic synthesis" and "sustainable chemical intermediates" reflect this focus, further underscoring the compound's relevance in contemporary research.

Another area where tert-butyl N-2-methyl-4-(3-oxobutyl)phenylcarbamate shines is in its potential for scalability. Industrial chemists are often searching for "scalable synthetic routes" and "high-yield intermediates," and this compound fits the bill due to its robust synthetic accessibility. Its compatibility with a range of reagents and conditions makes it a practical choice for large-scale production, addressing one of the biggest challenges in the pharmaceutical industry.

In addition to its synthetic advantages, tert-butyl N-2-methyl-4-(3-oxobutyl)phenylcarbamate has also been explored for its physicochemical properties. Its solubility profile and stability under various pH conditions make it a candidate for formulation studies, a topic frequently searched as "formulation-friendly intermediates." These properties are critical for ensuring the bioavailability and efficacy of final drug products, making the compound a valuable asset in preformulation research.

The compound's 3-oxobutyl moiety is another point of interest, as it can serve as a handle for further functionalization. This aligns with the rising demand for "modifiable chemical building blocks" in drug discovery. Researchers are increasingly looking for intermediates that can be easily derivatized to explore structure-activity relationships, and tert-butyl N-2-methyl-4-(3-oxobutyl)phenylcarbamate fits this need perfectly.

As the pharmaceutical industry continues to evolve, the demand for innovative intermediates like tert-butyl N-2-methyl-4-(3-oxobutyl)phenylcarbamate is expected to grow. Its combination of synthetic utility, stability, and potential for further modification positions it as a key player in the development of next-generation therapeutics. With ongoing research and development, this compound is likely to remain a focal point in both academic and industrial settings.